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Compound of Interest

Compound Name: BI-167107

Cat. No.: B606075 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BI-167107 is a high-potency, long-acting full agonist for the β2 adrenergic receptor (β2AR), a

prototypical class A G protein-coupled receptor (GPCR).[1][2] Its primary utility in research is

not for therapeutic purposes but as a powerful chemical tool to stabilize the active conformation

of the β2AR and related beta-receptors.[1][2][3] Obtaining the structure of a GPCR in its active

state is notoriously difficult due to the inherent instability of this conformation in the absence of

a binding partner like a G protein. BI-167107 overcomes this challenge through its high affinity

and exceptionally slow dissociation rate, effectively "locking" the receptor in an active state long

enough for structural determination studies, such as X-ray crystallography. Consequently, it has

been instrumental in elucidating the crystal structure of the active-state β2AR, both alone and

in complex with G proteins or stabilizing nanobodies.

Mechanism of Action
The primary mechanism by which BI-167107 stabilizes the active GPCR state is through its

unique binding kinetics. As a full agonist, it binds to the orthosteric site of the β2AR and

induces the conformational changes associated with receptor activation. These changes

include a notable outward movement of the intracellular ends of transmembrane helices 5 and

6, creating a binding site for downstream signaling partners like the Gs protein.

The key features of BI-167107 are:
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High Affinity: It binds to the β2AR with a picomolar dissociation constant (Kd), indicating a

very strong interaction.

Slow Dissociation: It has an extremely long dissociation half-life of approximately 30 hours.

This prolonged occupancy ensures that a population of receptors remains in a stable, active

conformation suitable for biophysical and structural analysis.

This stabilization has been successfully leveraged by co-crystallizing the BI-167107-bound

receptor with other stabilizing proteins, such as an engineered nanobody (Nb80), which mimics

the action of the G protein.

Data Presentation
The following tables summarize the in vitro pharmacological properties of BI-167107.

Table 1: In Vitro Activity of BI-167107 at the Human β2
Adrenergic Receptor

Parameter Value Description

Binding Affinity (Kd) 84 pM (0.084 nM)

Equilibrium dissociation

constant, a measure of binding

affinity. Determined by

radioligand binding assays.

Functional Potency (EC50) 0.05 nM

Concentration producing 50%

of the maximal response in a

cAMP accumulation assay.

Dissociation Half-Life (t1/2) 30 hours

Time required for 50% of the

bound ligand to dissociate

from the receptor.

Bmax 2238 nM

Maximum number of binding

sites, determined in the

specific experimental system

used in the cited study.

Table 2: Selectivity Profile of BI-167107
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BI-167107 is not a selective β2AR agonist. Its activity at other adrenergic and serotonergic

receptors should be considered when designing experiments.

Target Receptor Activity IC50 / Ki

β1 Adrenergic Receptor (h) Agonist 3.2 nM

α1A Adrenergic Receptor (h) Antagonist 32 nM

5-HT1B Antagonist 0.25 µM

5-HT1A (h) Agonist 1.4 µM

D2S (h) Agonist 5.9 µM

5-HT Transporter (h) Antagonist 6.1 µM

μ (MOP) (h) Agonist 6.5 µM

Dopamine Transporter (h) Antagonist 7.2 µM

Data compiled from Eurofins

Safety Panel 44™ screen.

Experimental Protocols
Protocol: Radioligand Competition Binding Assay for
Affinity (Ki) Determination
This protocol describes a method to determine the binding affinity of BI-167107 for the β2AR

expressed in cell membranes using a competition binding assay.

Workflow Diagram
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Membrane Preparation

Binding Assay

Separation & Analysis

Culture cells expressing β2AR

Harvest and lyse cells

Centrifuge to pellet membranes

Resuspend & store membranes at -80°C

Incubate membranes with radioligand
(e.g., [3H]-DHA) and varying
concentrations of BI-167107

Incubate to equilibrium
(e.g., 60 min at 30°C)

Define non-specific binding
with excess cold ligand

Rapidly filter samples over
GF/C filters to separate

bound from free radioligand

Wash filters with ice-cold buffer

Measure radioactivity on filters
(scintillation counting)

Calculate Ki from IC50
using Cheng-Prusoff equation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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